Cas no 2050-14-8 (2,2'-Dihydroxyazobenzene)

• Product Name: 2,2'-Dihydroxyazobenzene
• CAS No: 2050-14-8
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD00002182
• CID: 260694
• PubChem ID: 24858211
• Update Time: 2025-09-23

2,2'-Dihydroxyazobenzene Chemical and Physical Properties

Names and Identifiers

• Phenol,2,2'-(1,2-diazenediyl)bis-
• 2,2'-Dihydroxyazobenzene [Spectrophotometric and fluorimetric reagent for Al, Mg and other metals]
• 2,2-Dihydroxyazobenzene
• 2,2'-DIHYDROXYAZOBENZENE
• 2,2′-Dihydroxyazobenzene
• 2,2'-Azodiphenol
• 2,2'-Dihydroxyazobenzene ,Mg and other Metals]
• 2'-dihydroxyazobenzene
• DHAB
• 2,2'-Azophenol
• 2,2'-Diazenediyldiphenol
• Azobenzene-2,2'-diol
• Azobis(2-hydroxyphenyl)
• o,o'-Dihydroxyazobenzene
• o-Azophenol
• Phenol, 2,2'-azobis-
• 2,2'-Azobisphenol
• Phenol, 2,2'-(1,2-diazenediyl)bis-
• 2,2'-dihydroxy-azobenzene
• MLS000681637
• SMR000312321
• 2-[(E)-(2-hydroxyphenyl)diazenyl]phenol
• (6E)-6-[(2-hydroxyphenyl)hydrazono]cyclohexa-2,4-dien-1-one
• (6E)-6-[(2-hydroxyphenyl)hydrazinylidene]cyclohexa-2,4-dien-1-one
• Phenol, 2,2'-azodi-
• azophenol
• Phenol, azobis-
• o,o-Dihydroxyazobenzene
• J-013362
• SCHEMBL14597258
• cid_5464544
• 2,2(2)-Dihydroxyazobenzene
• SCHEMBL131175
• CHEMBL1399543
• 2-[2-(2-hydroxyphenyl)diazen-1-yl]phenol
• 2-[(1E)-2-(2-hydroxyphenyl)diazen-1-yl]phenol
• SR-01000106348
• 2-[(2-hydroxyphenyl)diazenyl]phenol
• F18308
• BRD-K57498568-001-02-3
• AKOS001482350
• HMS2612L13
• 2,2'-(1,2-Diazenediyl)bis[phenol]
• NCGC00245809-01
• EINECS 218-082-3
• AKOS037645615
• 888HE6E7NX
• JFEVWPNAOCPRHQ-BUHFOSPRSA-N
• CHEMBL1316021
• 2,2'-(Diazene-1,2-diyl)diphenol
• Phenol, 2,2'-azodi-, (E)-
• REGID_for_CID_5464544
• (E)-2,2'-(diazene-1,2-diyl)diphenol
• BRD-K57498568-001-01-5
• (6E)-6-[(2-hydroxyphenyl)hydrazinylidene]-1-cyclohexa-2,4-dienone
• NS00046404
• SR-01000106348-1
• 1-hydroxy-2-(2-hydroxyphenylazo)benzene
• AS-61785
• BDBM53979
• 34379-04-9
• JLRUNUCYUPAYKT-GXDHUFHOSA-N
• MFCD00002182
• DTXSID5062132
• 2,2'-Dihydroxyazobenzene, 97%
• JFEVWPNAOCPRHQ-UHFFFAOYSA-N
• Phenol, 2,2'-(1E)-azobis-
• CAA05014
• 2050-14-8
• A5005
• phenol, 2-(2-hydroxyphenylazo)-
• 2,2'-Dihydroxyazobenzene

• MDL： MFCD00002182
• Inchi： 1S/C12H10N2O2/c15-11-7-3-1-5-9(11)13-14-10-6-2-4-8-12(10)16/h1-8,15-16H/b14-13+
• InChI Key： JFEVWPNAOCPRHQ-BUHFOSPRSA-N
• SMILES： OC1C=CC=CC=1/N=N/C1C=CC=CC=1O

Computed Properties

• Exact Mass: 214.07400
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 170.0 to 179.0 deg-C
• Boiling Point: 354.35°C (rough estimate)
• Refractive Index: 1.6660 (estimate)
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 65.18000
• LogP: 3.51320
• Solubility: Not determined

2,2'-Dihydroxyazobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes
• Other Chemical Reagents